Cas no 15520-05-5 (2-(2-hydroxyethyl)(octyl)aminoethan-1-ol)

• Product name: 2-(2-hydroxyethyl)(octyl)aminoethan-1-ol
• CAS No: 15520-05-5
• MF: C₁₂H₂₇NO₂
• MW: 217.34828
• MDL: MFCD06252160
• CID: 208744
• PubChem ID: 84963

2-(2-hydroxyethyl)(octyl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-(octylimino)bis-
• 2,2'-(octylimino)bisethanol
• 2-[2-hydroxyethyl(octyl)amino]ethanol
• 2,2'-(octylimino)diethanol
• 2,2'-(octylimino)bis-ethanol
• bis-(2-hydroxy-ethyl)-octyl-amine
• 2-(2-hydroxyethyl)(octyl)aminoethan-1-ol
• 2，2'-(Octylazanediyl)diethanol

• MDL： MFCD06252160
• Inchi： 1S/C12H27NO2/c1-2-3-4-5-6-7-8-13(9-11-14)10-12-15/h14-15H,2-12H2,1H3
• InChI Key： QZQNMMLYACBCMJ-UHFFFAOYSA-N
• SMILES： C(N(CCO)CCO)CCCCCCC

Computed Properties

• Exact Mass: 217.204179g/mol
• Surface Charge: 0
• XLogP3: 2.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 11
• Monoisotopic Mass: 217.204179g/mol
• Monoisotopic Mass: 217.204179g/mol
• Topological Polar Surface Area: 43.7Ų
• Heavy Atom Count: 15
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 43.7